N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(2,6-dimethylanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-6-5-7-12(2)16(11)20-15(21)10-19-17(22)13-8-3-4-9-14(13)18/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: KZUYKYUDUJSSJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CNC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as DAA-1106, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide acts as a selective agonist for the sigma-1 receptor, a protein that is widely distributed in the central nervous system and plays a role in various cellular processes such as calcium signaling, neurotransmitter release, and neuroprotection. Activation of the sigma-1 receptor by N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have anti-inflammatory and neuroprotective effects, which may explain its potential therapeutic applications in various diseases.
Biochemical and Physiological Effects:
N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have neuroprotective effects by reducing oxidative stress and promoting the survival of neurons. In addition, N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its ability to cross the blood-brain barrier, which makes it an attractive candidate for studying central nervous system disorders. However, its high lipophilicity and low solubility in aqueous solutions can make it difficult to use in certain lab experiments. In addition, its selectivity for the sigma-1 receptor may limit its potential therapeutic applications in diseases that are not related to this receptor.

Future Directions

There are several potential future directions for research on N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. One direction is to study its potential therapeutic applications in other diseases such as depression and anxiety disorders, which may also involve the sigma-1 receptor. Another direction is to develop more selective sigma-1 receptor agonists that can be used for studying the specific roles of this receptor in cellular processes. Finally, the development of new formulations of N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide with improved solubility and pharmacokinetic properties may enhance its potential as a therapeutic agent.

Synthesis Methods

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is synthesized by reacting 2-fluorobenzoyl chloride with N-(2-aminoethyl)-2,6-dimethylaniline in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide in high purity and yield.

Scientific Research Applications

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been studied extensively for its potential therapeutic applications in various diseases such as multiple sclerosis, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-inflammatory and neuroprotective properties, and its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.